Cas no 144223-31-4 (Methanone,1H-benzotriazol-1-yl-4-pyridinyl-)

• Product Name: Methanone,1H-benzotriazol-1-yl-4-pyridinyl-
• CAS No: 144223-31-4
• MF: C₁₂H₈N₄O
• MW: 224.218121528625
• CID: 108673
• PubChem ID: 3589600
• Update Time: 2025-04-18

Methanone,1H-benzotriazol-1-yl-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,1H-benzotriazol-1-yl-4-pyridinyl-
• benzotriazol-1-yl(pyridin-4-yl)methanone
• 1-(4-Pyridylcarbonyl)benzotriazole
• (1H-benzo[d][1,2,3]triazol-1-yl)(pyridin-4-yl)methanone
• DTXSID20393941
• 144223-31-4
• SCHEMBL2491371
• AKOS003581095

• Inchi： 1S/C12H8N4O/c17-12(9-5-7-13-8-6-9)16-11-4-2-1-3-10(11)14-15-16/h1-8H
• InChI Key： FVEXIHSMWMFMRK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 224.06994
• Monoisotopic Mass: 224.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 149-153 °C(lit.)
• PSA: 60.67
• Solubility: Not determined

Methanone,1H-benzotriazol-1-yl-4-pyridinyl- Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 36
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S36